Cas no 325-13-3 (6-Trifluoromethylquinoline)

6-Trifluoromethylquinoline is a fluorinated quinoline derivative characterized by the presence of a trifluoromethyl group at the 6-position of the quinoline scaffold. This structural modification enhances its electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group improves metabolic stability, lipophilicity, and bioavailability, which are critical for bioactive molecule design. Its utility extends to applications in material science, where it serves as a building block for advanced organic materials. The compound exhibits high purity and consistent performance, ensuring reliability in research and industrial processes. Its synthetic versatility and functional group compatibility further underscore its importance in heterocyclic chemistry.

6-Trifluoromethylquinoline structure

Product Name:6-Trifluoromethylquinoline

CAS No:325-13-3

MF:C₁₀H₆F₃N

MW:197.156552791595

MDL:MFCD09879698

CID:293506

PubChem ID:12647567

Update Time:2025-05-28

6-Trifluoromethylquinoline Chemical and Physical Properties

Names and Identifiers

- 6-(Trifluoromethyl)quinoline
- 6-Trifluoromethylquinoline
- Quinoline,6-(trifluoromethyl)-
- 6-Trifluormethyl-chinolin
- 6-trifluoromethyl-quinoline
- AKOS006229300
- SB67682
- SY279290
- AS-40781
- MFCD09879698
- SCHEMBL1538451
- DTXSID60505602
- 6-(TRIFLUOROMETHYL)QUINOLINE,95% MIN(HPLC)
- Z1198235791
- FT-0735741
- 325-13-3
- CS-0199400
- EN300-119045
- DTXCID50456412
- DA-19587
- MDL： MFCD09879698
- Inchi： 1S/C10H6F3N/c11-10(12,13)8-3-4-9-7(6-8)2-1-5-14-9/h1-6H
- InChI Key： YVALNRPQHHRMNT-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C(=CC=CN=2)C=1)(F)F

Computed Properties

Exact Mass: 197.04500
Monoisotopic Mass: 197.04523368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.311
Boiling Point: 244 ºC
Flash Point: 101 ºC
PSA: 12.89000
LogP: 3.25360

6-Trifluoromethylquinoline Customs Data

HS CODE：2933499090
Customs Data：

China Customs Code:
2933499090

Overview:

2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Trifluoromethylquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189000915-5g	6-(Trifluoromethyl)quinoline	325-13-3	98%	5g	$636.48	2023-09-02
Chemenu	CM143238-5g	6-(Trifluoromethyl)quinoline	325-13-3	95%	5g	$491	2021-08-05
Fluorochem	216071-250mg	6-(Trifluoromethyl)quinoline	325-13-3	95%	250mg	￡110.00	2022-03-01
Fluorochem	216071-1g	6-(Trifluoromethyl)quinoline	325-13-3	95%	1g	￡274.00	2022-03-01
Fluorochem	216071-5g	6-(Trifluoromethyl)quinoline	325-13-3	95%	5g	￡821.00	2022-03-01
Apollo Scientific	PC901832-1g	6-Trifluoromethylquinoline	325-13-3	98%	1g	£70.00	2025-02-22
Apollo Scientific	PC901832-5g	6-Trifluoromethylquinoline	325-13-3	98%	5g	£316.00	2025-02-22
Chemenu	CM143238-250mg	6-(Trifluoromethyl)quinoline	325-13-3	95%	250mg	$***	2023-05-30
Chemenu	CM143238-1g	6-(Trifluoromethyl)quinoline	325-13-3	95%	1g	$***	2023-05-30
Chemenu	CM143238-5g	6-(Trifluoromethyl)quinoline	325-13-3	95%	5g	$***	2023-05-30

6-Trifluoromethylquinoline Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:325-13-3)6-Trifluoromethylquinoline

Order Number:A875599

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:46

Price ($):234.0

Email:sales@amadischem.com

Product Official Link

6-Trifluoromethylquinoline Related Literature

1. A new approach toward the synthesis of 2,4-bis(fluoroalkyl)-substituted quinoline derivatives using fluoroalkyl amino reagent chemistry

Fallia Aribi,Etienne Schmitt,Armen Panossian,Jean-Pierre Vors,Sergiy Pazenok,Frédéric R. Leroux Org. Chem. Front. 2016 3 1392
2. Synthesis of difluoromethylated 2-oxindoles and quinoline-2,4-diones via visible light-induced tandem radical cyclization of N-arylacrylamides

Huan Sun,Yue Jiang,Ying-Sha Yang,Yun-Yun Li,Lin Li,Wen-Xuan Wang,Tao Feng,Zheng-Hui Li,Ji-Kai Liu Org. Biomol. Chem. 2019 17 6629
3. Nitrogen-coordinated cobalt nanocrystals for oxidative dehydrogenation and hydrogenation of N-heterocycles

Yue Wu,Zheng Chen,Weng-Chon Cheong,Chao Zhang,Lirong Zheng,Wensheng Yan,Rong Yu,Chen Chen,Yadong Li Chem. Sci. 2019 10 5345
4. The synthesis of certain trifluoromethylquinoline derivatives

R. Belcher,M. Stacey,A. Sykes,J. C. Tatlow J. Chem. Soc. 1954 3846
5. Simple pyrimidines. Part XII. Synthesis and methylation of some 2-amino-5-phenylpyrimidines

D. J. Brown,B. T. England J. Chem. Soc. C 1971 425

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